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Compound of Interest

Compound Name: Boc-Aminoxy-PEG4-OH

Cat. No.: B611196 Get Quote

Essential Safety and Handling Guide for Boc-
Aminoxy-PEG4-OH
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-Aminoxy-PEG4-OH. The

following procedural guidance is designed to ensure the safe handling, storage, and disposal of

this compound, fostering a secure laboratory environment.

Chemical and Physical Properties
A summary of the known quantitative data for Boc-Aminoxy-PEG4-OH is presented below.

Note that some physical properties for this specialized reagent are not widely reported.
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Property Value Source

Chemical Name

tert-butyl (2-(2-(2-(2-

hydroxyethoxy)ethoxy)ethoxy)

ethoxy)carbamate

MedKoo Biosciences[1]

Synonyms
Boc-Aminooxy-PEG4-OH, t-

Boc-Aminooxy-PEG4-alcohol
LookChem[2], BroadPharm[3]

CAS Number 918132-14-6
MedKoo Biosciences[1],

BroadPharm[3]

Molecular Formula C13H27NO7
MedKoo Biosciences,

BroadPharm

Molecular Weight 309.36 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage Temperature

Short term (days to weeks): 0 -

4 °C. Long term (months to

years): -20 °C

MedKoo Biosciences

Purity >98% MedKoo Biosciences

Operational and Disposal Plans
Personal Protective Equipment (PPE)
When handling Boc-Aminoxy-PEG4-OH, a comprehensive PPE strategy is the first line of

defense against potential exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medkoo.com/products/21263
https://www.lookchem.com/casno918132-14-6.html
https://broadpharm.com/product/bp-22228
https://www.medkoo.com/products/21263
https://broadpharm.com/product/bp-22228
https://www.benchchem.com/product/b611196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles with

side-shields or a face shield.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant nitrile

rubber gloves.

Prevents skin contact with the

chemical.

Body Protection
A standard, full-sleeved

laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if ventilation

is inadequate.

Avoids inhalation of any

potential vapors or aerosols.

Step-by-Step Handling Procedures
Proper handling techniques are critical to minimize exposure and maintain the quality of the

compound.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or signs of leakage.

Verify that the product name and CAS number on the label match the order.

The product is shipped under ambient temperature as a non-hazardous chemical and is

stable for a few weeks during ordinary shipping.

2. Storage:

Store the compound in a tightly sealed container in a dry, dark, and well-ventilated area.

For short-term storage (days to weeks), maintain a temperature of 0 - 4 °C.

For long-term storage (months to years), store at -20 °C.
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Given its hygroscopic potential, minimize exposure to atmospheric moisture.

3. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation.

Handle the compound in a certified chemical fume hood to control potential dust or aerosols.

Ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) is clean, dry, and

readily accessible.

4. Weighing and Dissolving:

Perform all weighing and transfer operations of the solid compound within the chemical fume

hood to minimize inhalation risk.

Use appropriate tools to handle the material and avoid creating dust clouds.

If dissolving the compound, add the solvent (e.g., DMSO) to the solid slowly to avoid

splashing.

Close the container tightly after use.

Disposal Plan
Unused Material: Dispose of unused material and its container as hazardous chemical waste

in accordance with local, state, and federal regulations. This should be handled by a licensed

professional waste disposal service.

Contaminated Materials: Personal protective equipment (PPE), absorbent materials from

spills, and other solid materials contaminated with Boc-Aminoxy-PEG4-OH should be

placed in a designated, labeled hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

ethanol or isopropanol). The rinsate must be collected and treated as chemical waste. After

triple-rinsing, the container can be disposed of as regular laboratory glass or plastic waste,

with the original label defaced.
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Experimental Protocols
Preparation of a Stock Solution (Example Protocol)
This protocol provides a general guideline for preparing a stock solution of Boc-Aminoxy-
PEG4-OH. Adjust concentrations and volumes as required for your specific application.

Materials:

Boc-Aminoxy-PEG4-OH

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated pipettes

Sterile microcentrifuge tubes or vials

Procedure:

In a chemical fume hood, weigh the desired amount of Boc-Aminoxy-PEG4-OH into a

sterile microcentrifuge tube or vial.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to achieve the

desired stock concentration.

Securely cap the tube or vial.

Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath

may be used to aid dissolution if necessary.

Label the stock solution clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term use. For frequent use, small aliquots can be

stored at 4°C for short periods. Avoid repeated freeze-thaw cycles.
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Decontamination Protocol
In the event of a spill or for routine cleaning of work surfaces, the following decontamination

procedure should be followed.

Materials:

Absorbent pads

A solution of polyethylene glycol and industrial methylated spirits (PEG/IMS) or a suitable

laboratory detergent.

70% Ethanol

Hazardous waste disposal bags or containers

Procedure:

Containment: If a spill occurs, immediately alert others in the area. Restrict access to the

affected area.

Absorption: Wearing appropriate PPE, cover the spill with absorbent pads, working from the

outside in to prevent spreading.

Cleaning: Once the bulk of the spill is absorbed, clean the contaminated area with a

PEG/IMS solution or a laboratory detergent. For routine cleaning of potentially contaminated

surfaces, wipe down the area with this solution.

Rinsing: Wipe the area with a cloth dampened with 70% ethanol.

Drying: Allow the surface to air dry completely.

Disposal: Place all contaminated materials (absorbent pads, wipes, gloves, etc.) into a

sealed, labeled hazardous waste bag or container for proper disposal.

Workflow and Relationship Diagrams
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Caption: Procedural workflow for handling Boc-Aminoxy-PEG4-OH.
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Personal Protective Equipment

Researcher/Scientist

Safety Goggles

protects eyes

Nitrile Gloves

protects hands
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protects body

Respirator (if needed)

protects respiratory system

Click to download full resolution via product page

Caption: Required personal protective equipment for handling Boc-Aminoxy-PEG4-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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